5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: [3-(4-fluorophenyl)-5-(furan-2-yl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H13FN2O2S/c19-13-7-5-12(6-8-13)15-11-14(16-3-1-9-23-16)20-21(15)18(22)17-4-2-10-24-17/h1-10,15H,11H2
• InChI Key: DCWCFPXETQGOGR-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CO2)C(=O)C3=CC=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C18H13FN2O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 897615-92-8

Description

This pyrazole derivative belongs to a class of dihydro-1H-pyrazole hybrids designed to integrate multiple heterocyclic moieties for enhanced bioactivity and structural diversity. The compound features a 4-fluorophenyl group at position 5, a furan-2-yl substituent at position 3, and a thiophene-2-carbonyl group at position 1 (Fig. 1). Such substitutions aim to optimize intermolecular interactions, particularly in crystal packing, while enhancing pharmacological properties like antimicrobial or anti-inflammatory activity .

Synthesis: The compound is synthesized via condensation of chalcone derivatives with hydrazine hydrate or substituted hydrazines in the presence of aliphatic acids (e.g., formic or acetic acid) under reflux conditions . Microwave-assisted methods have also been reported to improve yields and reduce reaction times .

Preparation Methods

The synthesis of 5-(4-Fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole typically involves multiple steps, starting with the preparation of the core pyrazole structure. One common synthetic route includes the reaction of 4-fluorophenyl hydrazine with furan-2-carboxaldehyde under acidic conditions to form the intermediate pyrazole derivative. This intermediate is then further reacted with thiophene-2-carbonyl chloride to yield the final product.

Industrial production methods focus on optimizing these reactions to achieve higher yields and purity. Techniques such as continuous flow chemistry and microwave-assisted synthesis are often employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include:

• Oxidation: : Potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) in acidic or basic media.

• Reduction: : Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous ether.

• Substitution: : Halogenation using bromine (Br₂) or iodine (I₂) in the presence of a catalyst.

The major products formed from these reactions include oxidized derivatives, reduced forms, and halogenated variants of the compound.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing pyrazole moieties exhibit promising anticancer properties. The specific compound has been studied for its ability to inhibit cancer cell proliferation. A study demonstrated that derivatives of pyrazole can interact with tubulin, affecting microtubule dynamics and leading to apoptosis in cancer cells. The incorporation of furan and thiophene rings enhances the compound's binding affinity and selectivity towards cancerous tissues .

Anti-inflammatory Properties

The compound has also shown potential as an anti-inflammatory agent. Pyrazoles are known to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in the inflammatory response. By modulating these pathways, the compound may reduce inflammation-related symptoms and conditions .

Antimicrobial Activity

Preliminary studies suggest that this compound possesses antimicrobial properties against various bacterial strains. The presence of fluorine in the structure may enhance its lipophilicity, facilitating better membrane penetration and increased efficacy against pathogens .

Synthetic Intermediates

5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole serves as a versatile intermediate in organic synthesis. It can be utilized to create more complex molecules through various reactions such as nucleophilic substitutions and coupling reactions. Its unique structure allows for the introduction of different functional groups, making it valuable in the synthesis of pharmaceuticals and agrochemicals .

Ligand Development

The compound's ability to coordinate with metal ions makes it a suitable candidate for developing new ligands in coordination chemistry. Its thiophene and furan rings can serve as soft donor atoms, enhancing the stability of metal complexes used in catalysis or as sensors .

Organic Electronics

Due to its conjugated system, this pyrazole derivative is being explored for applications in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-rich furan and thiophene rings contribute to efficient charge transport properties, essential for the performance of electronic devices .

Polymer Chemistry

In polymer science, compounds like 5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole can be incorporated into polymer matrices to enhance mechanical properties or impart specific functionalities such as conductivity or thermal stability.

Case Study 1: Anticancer Mechanism

A detailed study evaluated the efficacy of various pyrazole derivatives on human cancer cell lines. The results indicated that the presence of the furan and thiophene rings significantly enhanced cytotoxic activity compared to simpler pyrazole structures. The mechanism was attributed to the disruption of microtubule formation during mitosis, leading to cell cycle arrest.

Case Study 2: Synthesis of Novel Ligands

Researchers synthesized a series of metal complexes using 5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole as a ligand. These complexes exhibited enhanced catalytic activity in cross-coupling reactions, demonstrating the ligand's potential in facilitating important chemical transformations.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors involved in inflammatory processes, leading to the modulation of these pathways. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

The target compound shares structural homology with several pyrazole-thiazole and pyrazole-triazole hybrids. Key comparisons include:

Compound Name	Substituents (Positions 1, 3, 5)	Crystal System	Dihedral Angle (°)	Halogen Impact on Packing	Reference
Target compound	1: Thiophene-2-carbonyl; 3: Furan-2-yl; 5: 4-Fluorophenyl	Monoclinic	Pending XRD data	N/A
4-(4-Cl-phenyl)-2-[5-(4-F-phenyl)-3-(triazol-4-yl)-pyrazol-1-yl]thiazole (4)	1: Thiazole; 3: Triazole; 5: 4-Fluorophenyl	Monoclinic	4.64–10.53	Cl substituent causes minor packing adjustments
5-[(4-Cl-phenyl)diazenyl]-2-[5-(4-F-phenyl)-3-(furan-2-yl)-pyrazol-1-yl]-4-methylthiazole	1: Thiazole; 3: Furan-2-yl; 5: 4-Fluorophenyl	Monoclinic	5.3–9.78	Cl substituent enhances π-π stacking
1-(4-Cl-phenyl)-3-phenyl-5-(trimethoxyphenyl)-pyrazole (3c)	1: 4-Cl-phenyl; 3: Phenyl; 5: Trimethoxyphenyl	Orthorhombic	4.89	Increased steric bulk reduces planarity

Key Observations :

• Halogen Substitution : Chloro and bromo substituents (e.g., in compounds 4 and 5) induce minimal changes in crystal packing but alter intermolecular interactions (e.g., C–Cl···π vs. C–Br···π) .
• Dihedral Angles : Planarity between the pyrazole core and aryl substituents varies with electron-withdrawing groups (e.g., 4-fluorophenyl reduces dihedral angles to <10°, enhancing conjugation) .
• Heterocyclic Moieties : Thiophene and furan at position 1 or 3 improve solubility and bioactivity compared to bulkier triazole or naphthyl groups .

Bioactivity Comparisons

Compound	Substituents	Antimicrobial Activity (Zone Inhibition, mm)	Anti-inflammatory Activity (% Inhibition)	Reference
Target compound	Thiophene-2-carbonyl, furan-2-yl	Not reported	Not reported
4-(4-Br-phenyl)-2-[5-(4-F-phenyl)-3-(furan-2-yl)-pyrazol-1-yl]thiazole	Br-phenyl, furan-2-yl	18–22 (vs. S. aureus)	65–72% COX-2 inhibition
5-(Furan-2-yl)-1-phenyl-3-[2-(naphthylmethoxy)phenyl]-pyrazole (2d)	Naphthylmethoxy, furan-2-yl	24–26 (vs. E. coli)	N/A
1-(4-Cl-phenyl)-5-(5-(4-NO2-phenyl)furan-2-yl)-pyrazole (4b)	NO2-phenyl, furan-2-yl	20–23 (vs. B. subtilis)	85% COX-1 inhibition

Key Observations :

• Furan-2-yl Substitution : Compounds with furan-2-yl at position 3 (e.g., target compound and 2d) show superior antibacterial activity due to enhanced membrane permeability .
• Thiophene vs. Thiazole : Thiophene-2-carbonyl (target compound) may offer better metabolic stability than thiazole derivatives, though direct bioactivity data is lacking .
• Anti-inflammatory Potential: Pyrazole-thiazole hybrids (e.g., compound 4b) exhibit strong COX-2 inhibition, suggesting the target compound’s thiophene group could be optimized for similar activity .

Biological Activity

The compound 5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole represents a significant class of pyrazole derivatives known for their diverse biological activities. This article explores its biological properties, including antimicrobial, anti-inflammatory, and anticancer effects, supported by relevant studies and data.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes:

• A fluorophenyl group
• A furan ring
• A thiophene carbonyl moiety
  This unique arrangement contributes to its biological activity through various mechanisms of action.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit promising antimicrobial properties. A study evaluating various pyrazole compounds demonstrated that derivatives like 7b showed significant activity against multi-drug resistant (MDR) pathogens, with minimum inhibitory concentration (MIC) values ranging from 0.22 to 0.25 μg/mL . The compound's mechanism involves inhibition of bacterial DNA gyrase and dihydrofolate reductase (DHFR), crucial for bacterial replication and survival.

Compound	MIC (μg/mL)	Activity
7b	0.22	Strong
5a	0.25	Moderate

Anti-inflammatory Activity

The anti-inflammatory potential of this pyrazole derivative has been explored through various models. For instance, certain derivatives displayed significant inhibition of COX-1 and COX-2 enzymes, which are pivotal in the inflammatory response. In vivo studies showed that some compounds achieved an edema inhibition percentage of over 60%, indicating robust anti-inflammatory effects .

Compound	COX-2 Inhibition (%)	IC50 (μg/mL)
125a	62	54.65
125b	71	57.24

Anticancer Activity

The anticancer properties of pyrazole derivatives have also been investigated. Compounds have shown the ability to inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest. Notably, some derivatives exhibited selectivity towards cancer cells while sparing normal cells, highlighting their potential as therapeutic agents .

Case Studies and Research Findings

• Antimicrobial Evaluation : In a comprehensive study on thiazol-4-one/thiophene-bearing pyrazole derivatives, it was found that specific modifications in the structure significantly enhanced antimicrobial efficacy against pathogenic bacteria .
• Anti-inflammatory Studies : A series of substituted pyrazoles were evaluated for their COX inhibitory activities, revealing that specific substitutions on the aromatic rings led to improved anti-inflammatory profiles without significant gastrointestinal toxicity .
• Anticancer Mechanisms : Research has indicated that certain pyrazole derivatives can act as dual inhibitors of key enzymes involved in cancer progression, providing a multi-target approach to cancer therapy .

Q & A

Q. What are the standard synthetic routes for preparing 5-(4-fluorophenyl)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole?

The compound is typically synthesized via a cyclocondensation reaction between an α,β-unsaturated ketone and hydrazine hydrate. For example:

• Step 1 : Prepare the chalcone precursor (e.g., (E)-3-(furan-2-yl)-1-(thiophene-2-carbonyl)prop-2-en-1-one) by Claisen-Schmidt condensation.
• Step 2 : Reflux the chalcone with hydrazine hydrate in glacial acetic acid for 6–8 hours. Monitor progress via TLC (ethyl acetate/hexane, 3:7) .
• Step 3 : Purify the crude product via recrystallization (ethanol/water) or column chromatography (silica gel, chloroform/methanol). Yield optimization requires strict control of stoichiometry (hydrazine:chalcone = 2:1) .

Q. Which spectroscopic techniques are critical for characterizing this pyrazole derivative?

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm regioselectivity and substituent positions (e.g., diastereotopic protons in the 4,5-dihydropyrazole ring) .
• X-ray Crystallography : Resolves stereochemistry and intermolecular interactions (e.g., hydrogen bonding between thiophene carbonyl and fluorophenyl groups) .
• HPLC-PDA : Validates purity (>98%) using a C18 column (acetonitrile/water gradient) .

Q. What preliminary biological activities are reported for structurally analogous pyrazoles?

Pyrazoles with fluorophenyl and thiophene substituents exhibit:

• Antimicrobial activity : MIC values of 8–32 µg/mL against S. aureus and E. coli via membrane disruption .
• Anti-inflammatory effects : COX-2 inhibition (IC$_{50}$ = 0.8–1.2 µM) in LPS-induced macrophages .
• Anticancer potential : Apoptosis induction in MCF-7 cells (IC$_{50}$ = 12 µM) through caspase-3 activation .

Advanced Research Questions

Q. How can synthetic yields be optimized while minimizing by-products like regioisomers?

• Solvent screening : Replace glacial acetic acid with dioxane or ethanol to reduce side reactions (e.g., over-acylation) .
• Catalyst modulation : Use Amberlyst-15 or p-toluenesulfonic acid (PTSA) to enhance cyclization efficiency .
• Statistical optimization : Apply a Box-Behnken design to optimize temperature (80–100°C), time (4–10 h), and molar ratios .

Q. How do researchers resolve contradictions in biological activity data across structural analogs?

• Case study : A fluorophenyl-pyrazole analog showed potent COX-2 inhibition in vitro but low efficacy in vivo. This discrepancy was attributed to poor pharmacokinetic properties (e.g., rapid Phase II metabolism). Solutions include:
  • Metabolic stability assays : Incubate with liver microsomes to identify vulnerable sites (e.g., furan ring oxidation) .
  • Prodrug design : Mask the hydroxyl group with acetyl or PEGylated moieties .

Q. What computational methods predict binding modes with biological targets?

• Molecular docking : Use AutoDock Vina to model interactions with COX-2 (PDB: 3LN1). Key residues: Arg120 (hydrogen bonding with fluorophenyl) and Tyr355 (π-π stacking with thiophene) .
• MD simulations : Assess stability of ligand-protein complexes over 100 ns (GROMACS). Parameters: RMSD < 2 Å, binding free energy (MM-PBSA) ≤ −30 kcal/mol .

Q. How are structure-activity relationships (SARs) explored for this compound class?

• Substituent variation : Replace the thiophene-2-carbonyl group with benzoyl or sulfonamide to modulate lipophilicity (logP) and target affinity .
  • Example : Thiophene → benzoyl substitution increased COX-2 selectivity by 15-fold .
• Bioisosteric replacement : Swap furan with thiazole to enhance metabolic stability while retaining activity .

Q. What stability challenges arise during formulation, and how are they addressed?

• Photodegradation : The fluorophenyl group undergoes UV-induced cleavage. Mitigation strategies:
  • Light-protective packaging : Use amber glass vials .
  • Lyophilization : Stabilize as a mannitol-based lyophilate (T$_{g}$ > 40°C) .
• Hydrolysis : The 4,5-dihydropyrazole ring is prone to acid-catalyzed ring-opening. Monitor via accelerated stability testing (40°C/75% RH for 6 months) .

Q. How is regioselectivity controlled during pyrazole ring formation?

Regioselectivity depends on:

• Electronic effects : Electron-withdrawing groups (e.g., thiophene-2-carbonyl) direct hydrazine attack to the β-position of the chalcone .
• Steric hindrance : Bulky substituents (e.g., 4-fluorophenyl) favor 1,3-dipolar cycloaddition over Michael addition .
• DFT calculations : Predict transition-state energies (B3LYP/6-31G*) to identify dominant pathways .

Q. What role does polymorphism play in crystallographic and pharmacological properties?

• Case study : Two polymorphs of a related pyrazole exhibited differing solubility (Form I: 2.1 mg/mL; Form II: 5.6 mg/mL) due to hydrogen-bonding variations .
• Characterization : Use PXRD and DSC to identify polymorphic transitions (e.g., endothermic peaks at 145°C vs. 162°C) .